2-(3,4-dimethylphenyl)-4-[3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl]phthalazin-1(2H)-one

• IUPAC Name: 2-(3,4-dimethylphenyl)-4-[3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl]phthalazin-1-one
• InChI: InChI=1S/C26H22N4O2/c1-4-18-10-12-19(13-11-18)24-27-25(32-29-24)23-21-7-5-6-8-22(21)26(31)30(28-23)20-14-9-16(2)17(3)15-20/h5-15H,4H2,1-3H3
• InChI Key: DQTAVGFGOOGCID-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=NOC(=N2)C3=NN(C(=O)C4=CC=CC=C43)C5=CC(=C(C=C5)C)C
• Molecular Formula: C26H22N4O2
• Molecular Weight: 422.5 g/mol

Description

2-(3,4-dimethylphenyl)-4-[3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl]phthalazin-1(2H)-one is a useful research compound. Its molecular formula is C26H22N4O2 and its molecular weight is 422.488. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Anti-inflammatory Evaluation

A study by Abd Alla et al. (2010) explored the synthesis of phthalazine derivatives, including those with a structure similar to 2-(3,4-dimethylphenyl)-4-[3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl]phthalazin-1(2H)-one. They found that some of these derivatives displayed significant anti-inflammatory activities, comparing favorably with indomethacin, a standard anti-inflammatory drug (Abd Alla et al., 2010).

Antimicrobial Activity

El-Hashash et al. (2012) investigated the antimicrobial activity of phthalazine derivatives. They synthesized new compounds and assessed their effectiveness against various microbial strains. Their findings suggest the potential of these compounds in antimicrobial applications (El-Hashash et al., 2012).

Chemical Synthesis and Transformation

Chau et al. (1997) focused on the chemical synthesis and cyclic transformation of oxadiazol-2(3H)-one derivatives. They explored the conversion into triazine-trione derivatives, highlighting the chemical versatility and potential application areas of these compounds (Chau et al., 1997).

Polymer Research

Research by Hamciuc et al. (2008) involved synthesizing aromatic copolyethers containing 1,3,4-oxadiazole rings and phthalide groups. These polymers exhibited high thermal stability and electrical insulating properties, suggesting applications in materials science and engineering (Hamciuc et al., 2008).

Anticancer and Antimicrobial Potential

Al-Wahaibi et al. (2021) synthesized 1,3,4-Oxadiazole N-Mannich Bases and assessed their antimicrobial and anti-proliferative activities. They found potent activity against various cancer cell lines, demonstrating the potential of these compounds in cancer research (Al-Wahaibi et al., 2021).